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Compound of Interest

Compound Name:
Bis(4-aminocyclohexyl)methyl

carbamate

Cat. No.: B103177 Get Quote

Technical Guide: Bis(4-aminocyclohexyl)methyl
carbamate
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on Bis(4-aminocyclohexyl)methyl carbamate, a

chemical compound relevant in various research and development applications.

Physicochemical Properties
The fundamental molecular characteristics of Bis(4-aminocyclohexyl)methyl carbamate are

summarized below.

Property Value

Molecular Formula C14H27N3O2[1][2][3]

Molecular Weight 269.38 g/mol [2][3]

Alternate Names
4,4'-Methylenebis(cyclohexylamine) carbamate,

Diak No. 4[1][3]

CAS Number 15484-34-1[1][2][3]
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Logical Relationship of Compound Data
The following diagram illustrates the direct association between the compound's nomenclature

and its core physicochemical properties.
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Compound Name to Molecular Properties Relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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